Cas no 1000342-14-2 (1-Hydroxyethyl-4-bromo-2,6-dinitrobenzene)

1-Hydroxyethyl-4-bromo-2,6-dinitrobenzene structure
1000342-14-2 structure
Product Name:1-Hydroxyethyl-4-bromo-2,6-dinitrobenzene
CAS No:1000342-14-2
MF:C8H7BrN2O5
MW:291.055581331253
CID:1124267
PubChem ID:24729182
Update Time:2025-04-20

1-Hydroxyethyl-4-bromo-2,6-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 2-(4-bromo-2,6-dinitrophenyl)ethanol
    • 1-Hydroxyethyl-4-Bromo-2,6-dinitrobenzene
    • 1000342-14-2
    • 1-Hydroxyethyl-4-bromo-2,6-dinitrobenzene
    • Inchi: 1S/C8H7BrN2O5/c9-5-3-7(10(13)14)6(1-2-12)8(4-5)11(15)16/h3-4,12H,1-2H2
    • InChI Key: YLTWJLUVASGNKR-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=C(C=1)[N+](=O)[O-])CCO)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 289.954
  • Monoisotopic Mass: 289.954
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112A^2
  • XLogP3: 1.8

Experimental Properties

  • PSA: 111.87000
  • LogP: 2.84670

1-Hydroxyethyl-4-bromo-2,6-dinitrobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H625050-1mg
1-Hydroxyethyl-4-bromo-2,6-dinitrobenzene
1000342-14-2
1mg
$ 50.00 2022-06-04
TRC
H625050-2mg
1-Hydroxyethyl-4-bromo-2,6-dinitrobenzene
1000342-14-2
2mg
$ 65.00 2022-06-04
TRC
H625050-10mg
1-Hydroxyethyl-4-bromo-2,6-dinitrobenzene
1000342-14-2
10mg
$ 80.00 2022-06-04
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